molecular formula C18H16N2O2 B8727718 3-phenyl-N'-(3-phenylprop-2-enoyl)prop-2-enehydrazide

3-phenyl-N'-(3-phenylprop-2-enoyl)prop-2-enehydrazide

Cat. No.: B8727718
M. Wt: 292.3 g/mol
InChI Key: POTPVJOBCXVCJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-phenyl-N'-(3-phenylprop-2-enoyl)prop-2-enehydrazide is a useful research compound. Its molecular formula is C18H16N2O2 and its molecular weight is 292.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H16N2O2

Molecular Weight

292.3 g/mol

IUPAC Name

3-phenyl-N'-(3-phenylprop-2-enoyl)prop-2-enehydrazide

InChI

InChI=1S/C18H16N2O2/c21-17(13-11-15-7-3-1-4-8-15)19-20-18(22)14-12-16-9-5-2-6-10-16/h1-14H,(H,19,21)(H,20,22)

InChI Key

POTPVJOBCXVCJE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C=CC(=O)NNC(=O)C=CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 9.5 g of hydrazine sulfate and 8.0 g of sodium hydroxide in 83 ml of water was stirred at 20° -30° C while cooled with ice. To the resulting solution were slowly added dropwise 25 g of cinnamoyl chloride and 7.5 g of sodium hydroxide in 20 ml of water. After completion of the addition, the mixture was stirred at 20° -30° C for 2 hours. The produced precipitate was collected by filtration and washed with water. The so obtained product was then recrystallized twice from acetic acid (first grade, prepared and sold by Wako Junyaku Kabushiki Kaisha, Japan, the same in the following) and dried under reduced pressure to yield 11.6 g of N,N'-biscinnamoylhydrazine as white needles, m.p. 267° - 268° C. Analysis: Calculated for C18H16N2O2 : C, 73.97%; H, 5.48%, N, 9.5%, Found: C, 74.17%; H, 5.55%; N, 9.69%.
Quantity
9.5 g
Type
reactant
Reaction Step One
Quantity
8 g
Type
reactant
Reaction Step One
Name
Quantity
83 mL
Type
solvent
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step Two
Quantity
7.5 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Two

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